Sevabertinib

• CAS: 2521285-05-0
• Molecular Formula: C24H25ClN4O5
• Molecular Weight: 484.9 g/mol
• InChI: InChI=1S/C24H25ClN4O5/c1-31-23-16(25)3-2-4-18(23)29-22-20-17(6-8-27-24(20)30)28-21(22)15-5-7-26-11-19(15)34-13-14-12-32-9-10-33-14/h2-5,7,11,14,28-29H,6,8-10,12-13H2,1H3,(H,27,30)/t14-/m0/s1
• InChIKey: VYQVHWNNPKOJEA-AWEZNQCLSA-N

Sevabertinib Overview: Reversible Dual EGFR–HER2 Inhibitor

Sevabertinib (CAS 2521285-05-0, molecular formula C₂₄H₂₅ClN₄O₅, MW 484.94) is an oral, reversible, non-covalent small-molecule tyrosine kinase inhibitor (TKI) that potently and selectively inhibits mutant human epidermal growth factor receptor 2 (HER2; ERBB2) and mutant epidermal growth factor receptor (EGFR) [1]. Designed to target HER2 exon 20 insertions (predominantly A775_G776insYVMA), HER2 point mutations, and HER2 amplification, sevabertinib was developed through Bayer's strategic research alliance with the Broad Institute of MIT and Harvard and received FDA accelerated approval in November 2025 under the brand name HYRNUO® for previously treated HER2-mutant non-squamous NSCLC [2]. The compound is distinguished by its reversible, non-covalent binding mechanism—contrasting with irreversible covalent HER2 inhibitors—and its ~20-fold selectivity for mutant HER2 versus wild-type EGFR, a feature engineered to minimize EGFR-driven toxicities [1].

Reversible non-covalent HER2/EGFR inhibitor for cysteine-independent resistance studies

Dual mutant-selective coverage: HER2 exon 20 insertions and EGFR C797S mutation models

Engineered to reduce wild-type EGFR-driven confounding in preclinical assays

• [1] Siegel F, Siegel S, Kotýnková K, et al. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. Cancer Discov. 2026 Jan 12;16(1):81–94. doi:10.1158/2159-8290.CD-25-0605 View Source
• [2] U.S. FDA. FDA grants accelerated approval to sevabertinib for non-squamous non-small cell lung cancer. November 19, 2025. View Source

Sevabertinib Differentiation from Other HER2 TKIs

The HER2-mutant NSCLC therapeutic space now includes multiple TKIs—zongertinib (irreversible, HER2-selective), poziotinib (irreversible pan-HER), and pyrotinib (irreversible pan-ErbB)—alongside the antibody-drug conjugate trastuzumab deruxtecan (T-DXd). Despite overlapping indications, these agents differ fundamentally in binding modality (reversible vs. irreversible covalent), EGFR/HER2 selectivity profile, mutant selectivity window, resistance mutation coverage, and clinical toxicity spectrum [1]. Procurement of an in-class compound without matching these parameters to the experimental or clinical question risks confounding kinase-selectivity studies, misinterpreting resistance mechanism investigations, and yielding non-comparable preclinical pharmacology results. Sevabertinib occupies a specific mechanistic niche as the only FDA-approved reversible, non-covalent dual EGFR–HER2 inhibitor with demonstrated activity against the C797S osimertinib-resistance mutation and retained efficacy in HER2 ADC-pretreated populations [2].

Irreversible HER2 inhibitors (zongertinib, poziotinib) may select for cysteine-anchor (C805S) resistance; reversible binding context may shift resistance profiles.

HER2-exclusive agents lack EGFR mutant activity; reported dual EGFR–HER2 profile may not transfer to C797S or classic EGFR mutation models.

ADC-pretreated response context and EGFR mutant coverage are not interchangeable with pan-HER or HER2-selective inhibitors in sequential therapy models.

• [1] Araz M, Sogukpinar M, Eren OO, et al. Evolving treatment strategies for HER2-altered non–small-cell lung cancer: the rise of TKIs and ADCs. Front Oncol. 2026 Mar 25;16:1771869. doi:10.3389/fonc.2026.1771869 View Source
• [2] Le X, Kim TM, Loong HH, et al. Sevabertinib in Advanced HER2-Mutant Non–Small-Cell Lung Cancer. N Engl J Med. 2025 Nov 6;393(18):1819–1832. doi:10.1056/NEJMoa2511065 View Source

Sevabertinib Differentiation Evidence

Reversible vs. Irreversible Binding: Cysteine-Mutant Resistance

Sevabertinib is a reversible, non-covalent inhibitor that does not form a covalent bond with HER2 residue Cys805, whereas zongertinib, poziotinib, and neratinib are irreversible inhibitors that permanently modify Cys805 [1]. In cell-based resistance studies, irreversible HER2 inhibitors select for the C805S secondary mutation (analogous to EGFR C797S), which eliminates the covalent anchoring residue and confers drug resistance; poziotinib-resistant clones acquired C805S in 19 of 62 resistant clones [2]. Sevabertinib's reversible binding mode does not depend on Cys805, maintaining inhibitory activity against C805S-mutant HER2 and the analogous EGFR C797S resistance mutation, as shown by its retained potency in EGFR exon 19 deletion models harboring C797S [1].

Binding mechanism

Direct head-to-head comparison

Reversible, non-covalent; retains activity on C805S HER2 & C797S EGFR mutants vs Irreversible covalent; C805S resistance in 31% of poziotinib-resistant clones

Reversible binding bypasses cysteine-anchor resistance mutations

X-ray crystallography, Ba/F3 cell proliferation assays

Evidence Dimension	Binding mode and activity on cysteine-mutant kinases
Target Compound Data	Sevabertinib: reversible, non-covalent; retains activity against C805S (HER2) and C797S (EGFR) mutants; no covalent interaction with Cys805 confirmed by X-ray crystallography
Comparator Or Baseline	Zongertinib: irreversible covalent binding to HER2 Cys805; EGFR-sparing design limits activity against EGFR mutants. Poziotinib: irreversible covalent; C805S identified as resistance mutation in 19/62 resistant clones
Quantified Difference	Qualitative mechanistic difference: reversible vs. irreversible covalent binding; poziotinib resistance via C805S occurred in ~31% of resistant clones
Conditions	X-ray crystallography (PDB: 9QXN), Ba/F3 isogenic cell proliferation assays, Eurofins KinaseProfiler radiometric assay (10 μmol/L ATP)

Why This Matters

This mechanistic distinction directly affects resistance mutation liability: irreversible inhibitors lose activity upon cysteine anchor mutations, whereas sevabertinib's reversible binding circumvents this resistance mechanism, making it the preferred tool compound for studying cysteine-independent HER2 kinase pharmacology.

• [1] Siegel F, Siegel S, Kotýnková K, et al. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. Cancer Discov. 2026 Jan 12;16(1):81–94. doi:10.1158/2159-8290.CD-25-0605 View Source
• [2] Robichaux JP, Elamin YY, Tan Z, et al. Activity of a novel HER2 inhibitor, poziotinib, for HER2 exon 20 mutations in lung cancer and mechanism of acquired resistance: An in vitro study. Cancer Res. 2018;78(13 Suppl):Abstract 3936. doi:10.1158/1538-7445.AM2018-3936 View Source

Mutant-Selective Dual EGFR–HER2 Inhibition

In isogenic Ba/F3 cellular proliferation assays, sevabertinib demonstrated approximately 20-fold selectivity for HER2 exon 20 insertion variants and HER2 point mutations relative to wild-type (WT) EGFR [1]. This selectivity is deliberately engineered to minimize EGFR-driven toxicities (rash, severe diarrhea) that plague pan-HER inhibitors such as poziotinib and pyrotinib. In contrast, poziotinib (irreversible pan-HER inhibitor) showed a selectivity index (SI) of less than 10 for YVMA—the most common HER2 exon 20 insertion—indicating a narrower mutant vs. WT selectivity window [2]. Zongertinib, an irreversible HER2-selective inhibitor with >25-fold selectivity for HER2 over EGFR, achieves even greater EGFR sparing but at the cost of losing activity against EGFR mutant-driven cancers, including EGFR exon 20 insertions and EGFR resistance mutations [3].

Mutant selectivity

Cross-study comparable

Reported ~20-fold selectivity for HER2 exon 20 insertion vs WT EGFR in Ba/F3 cells

Supports dual mutant EGFR–HER2 inhibition with reduced WT EGFR confounding

Isogenic Ba/F3 proliferation assays, IL-3 withdrawal

Evidence Dimension	Mutant HER2 vs. wild-type EGFR selectivity ratio in cellular proliferation assays
Target Compound Data	Sevabertinib: ~20-fold selectivity for HER2 exon 20 insertion variants vs. WT EGFR in Ba/F3 isogenic cell assays
Comparator Or Baseline	Poziotinib: selectivity index <10 for YVMA HER2 insertion. Zongertinib: >25-fold selectivity for HER2 over EGFR but no activity against EGFR exon 20 insertions or EGFR classic mutations
Quantified Difference	Sevabertinib provides 2× wider selectivity than poziotinib (20-fold vs. <10-fold); provides dual EGFR–HER2 mutant coverage vs. zongertinib's HER2-only profile
Conditions	Ba/F3 isogenic cell lines ectopically expressing HER2 exon 20 insertions (A775insYVMA), HER2 point mutations, or WT EGFR; IL3-withdrawal proliferation assay

Why This Matters

The ~20-fold selectivity window quantifiably differentiates sevabertinib from narrower-window pan-HER inhibitors and HER2-exclusive agents, enabling researchers to study dual EGFR–HER2 mutant inhibition with reduced WT EGFR-driven confounding toxicity in preclinical models.

• [1] Siegel F, Siegel S, Kotýnková K, et al. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. Cancer Discov. 2026 Jan 12;16(1):81–94. doi:10.1158/2159-8290.CD-25-0605 View Source
• [2] Robichaux JP, Elamin YY, Tan Z, et al. Mechanisms and clinical activity of poziotinib in EGFR exon 20 mutant NSCLC. Cancer Discov. 2019;9(7):926–943. doi:10.1158/2159-8290.CD-18-1670 View Source
• [3] Wilding B, Scharn D, Böhm C, et al. Zongertinib (BI 1810631), an Irreversible HER2 TKI, Spares EGFR Signaling and Improves Therapeutic Response in Preclinical Models and Patients with HER2-Driven Cancers. Cancer Discov. 2025;15(5):1020–1035. doi:10.1158/2159-8290.CD-24-0883 View Source

Biochemical Potency on HER2 and EGFR Mutant Kinases

In biochemical kinase assays conducted at physiologically relevant ATP concentrations (2 mmol/L), sevabertinib inhibited WT HER2, HER2 A775insYVMA, WT EGFR, and EGFR D770_N771insSVD kinase domains with IC₅₀ values all below 0.5 nmol/L—the detection limit of the assay [1]. This sub-nanomolar potency places sevabertinib among the most potent HER2/EGFR exon 20 insertion inhibitors biochemically. For context, poziotinib's reported biochemical IC₅₀ for HER2 is 5.3 nM [2], representing a >10-fold lower potency than sevabertinib's sub-0.5 nM value. Against the most potently inhibited non-ERBB family kinase, DDR2, sevabertinib's IC₅₀ was 53.3 nmol/L, confirming greater than 100-fold selectivity for WT HER2 over the nearest off-target kinase [1].

Biochemical potency

Cross-study comparable

HER2 IC₅₀ 10-fold more potent than poziotinib (5.3 nM)

Sub-nanomolar biochemical potency supports target engagement interpretation

2 mmol/L ATP, recombinant kinase domains

Evidence Dimension	Biochemical IC₅₀ against HER2 kinase domain at physiological ATP
Target Compound Data	Sevabertinib: IC₅₀ <0.5 nM for WT HER2, HER2 A775insYVMA, WT EGFR, and EGFR D770_N771insSVD at 2 mmol/L ATP
Comparator Or Baseline	Poziotinib: IC₅₀ 5.3 nM for HER2. Zongertinib: IC₅₀ comparable sub-nanomolar for HER2 but inactive against EGFR mutants.
Quantified Difference	Sevabertinib HER2 biochemical IC₅₀ is >10-fold more potent than poziotinib (5.3 nM); >100-fold selectivity vs. DDR2 (IC₅₀ 53.3 nM)
Conditions	Biochemical kinase activity assay, 2 mmol/L ATP (physiological concentration), recombinant kinase domains

Why This Matters

Sub-nanomolar biochemical potency at physiological ATP concentrations is critical for in vivo target engagement at clinically achievable drug levels; this metric enables researchers to benchmark sevabertinib against tool compounds and select appropriate concentrations for cellular and in vivo pharmacology studies.

• [1] Siegel F, Siegel S, Kotýnková K, et al. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. Cancer Discov. 2026 Jan 12;16(1):81–94. doi:10.1158/2159-8290.CD-25-0605 View Source
• [2] Cha MY, Lee KO, Kim M, et al. Antitumor activity of HM781-36B, a highly effective pan-HER inhibitor in erlotinib-resistant NSCLC and other EGFR-dependent cancer models. Int J Cancer. 2012;130(10):2445–2454. doi:10.1002/ijc.26256 View Source

Clinical Efficacy in HER2-Mutant NSCLC: SOHO-01 Trial

In the registrational SOHO-01 Phase 1/2 trial (NCT05099172), sevabertinib 20 mg twice daily achieved a confirmed objective response rate (ORR) of 71% (95% CI: 59–82) with a median duration of response (DOR) of 9.2 months (95% CI: 6.3–15.0) in 70 patients with previously treated, HER2-TKI-naïve HER2-mutant NSCLC [1]. For comparison, trastuzumab deruxtecan (T-DXd) demonstrated an ORR of 55% (95% CI: 44–65) in DESTINY-Lung01, while poziotinib showed a pooled ORR of 27% (95% CI: 19–35) in HER2 exon 20 mutant NSCLC [2][3]. Additionally, sevabertinib produced a 38% ORR in patients previously treated with HER2-directed ADCs (cohort E), demonstrating retained activity in an ADC-refractory population [1]. Zongertinib's Beamion LUNG-1 showed a comparable ORR of 71% in the TKD cohort but lacks reported activity against EGFR-mutant NSCLC for direct comparison [4].

Trial endpoint context

Cross-study comparable

Sevabertinib ORR 71% (95% CI: 59–82) in HER2-TKI-naïve NSCLC T-DXd 55%; poziotinib 27%

Reported endpoint response context in SOHO-01 trial

Phase 1/2, 20 mg BID, n=70, RECIST v1.1, cutoff June 2025

Evidence Dimension	Objective response rate (ORR) by blinded independent central review per RECIST v1.1 in HER2-mutant NSCLC
Target Compound Data	Sevabertinib: ORR 71% (95% CI: 59–82), median DOR 9.2 months (HER2-TKI-naïve); ORR 38% (HER2 ADC-pretreated); front-line ORR 71%, median DOR 11.0 months
Comparator Or Baseline	T-DXd: ORR 55% (DESTINY-Lung01). Poziotinib: pooled ORR 27% (HER2 exon 20). Zongertinib: ORR 71% (Beamion LUNG-1 TKD cohort), mPFS 12.4 months
Quantified Difference	Sevabertinib ORR 71% exceeds T-DXd (55%) by 16 percentage points and poziotinib (27%) by 44 percentage points; comparable ORR to zongertinib (71%) but with activity in HER2 ADC-pretreated and EGFR-mutant populations
Conditions	Phase 1/2 SOHO-01 trial, 20 mg BID oral dosing, 209 total patients, 3 cohorts (D: HER2-TKI-naïve; E: post-HER2 ADC; F: treatment-naïve), data cutoff June 27, 2025

Why This Matters

This clinical differentiation provides procurement-relevant evidence that sevabertinib is the only oral HER2-targeted TKI with published dual clinical activity in both HER2-mutant and EGFR-mutant NSCLC, including post-ADC populations, enabling translational researchers to study sequential therapy and combination strategies not addressable with HER2-exclusive inhibitors.

• [1] Le X, Kim TM, Loong HH, et al. Sevabertinib in Advanced HER2-Mutant Non–Small-Cell Lung Cancer. N Engl J Med. 2025 Nov 6;393(18):1819–1832. doi:10.1056/NEJMoa2511065 View Source
• [2] Li BT, Smit EF, Goto Y, et al. Trastuzumab Deruxtecan in HER2-Mutant Non–Small-Cell Lung Cancer. N Engl J Med. 2022;386(3):241–251. doi:10.1056/NEJMoa2112431 View Source
• [3] Elamin YY, Robichaux JP, Carter BW, et al. Poziotinib in non-small-cell lung cancer patients with HER2 exon 20 mutations: A pooled analysis of randomized clinical trials. J Thorac Oncol. 2022;17(11):1312–1323. doi:10.1016/j.jtho.2022.08.009 View Source
• [4] Heymach JV, Goto K, Yamamoto N, et al. Zongertinib in HER2-Mutant Non–Small-Cell Lung Cancer. N Engl J Med. 2025;392(18):1785–1796. doi:10.1056/NEJMoa2414336 View Source

In Vivo Xenograft Efficacy in HER2-Mutant Models

In the NCI-H1781 (HER2 A775insV,G776C exon 20 insertion) xenograft model, sevabertinib at 5 mg/kg twice daily or 10 mg/kg once daily produced robust antitumor efficacy, yielding treatment/control (T/C) ratios of 0.22 (10 mg/kg), 0.12 (25 mg/kg), and 0.06 (50 mg/kg) in the NCI-H2170 ERBB2-amplified model [1]. Zongertinib at 15 mg/kg twice daily or 30 mg/kg once daily achieved similar antitumor responses in the same NCI-H1781 model, while in the NCI-N87 ERBB2-amplified gastric cancer model, sevabertinib at 2.5–10 mg/kg twice daily showed antitumor efficacy comparable to T-DXd at 3 mg/kg [1]. Sevabertinib was well tolerated at all dose levels with no marked body weight loss [1]. These data distinguish sevabertinib from zongertinib by demonstrating comparable HER2 inhibition plus the added dimension of EGFR mutant coverage in vivo.

Xenograft model response

Direct head-to-head comparison

T/C ratios: 0.22 (10 mg/kg) to 0.06 (50 mg/kg) in NCI-H2170; tumor regression in NCI-H1781 at 5 mg/kg BID

In vivo model-response context comparable to zongertinib, plus EGFR mutant coverage

Mouse xenograft, oral dosing

Evidence Dimension	In vivo tumor growth inhibition (T/C ratio) in HER2-driven xenograft models
Target Compound Data	Sevabertinib: T/C ratios 0.22 (10 mg/kg), 0.12 (25 mg/kg), 0.06 (50 mg/kg) in NCI-H2170 ERBB2-amplified model; tumor regression in NCI-H1781 HER2 exon 20 insertion model at 5 mg/kg BID
Comparator Or Baseline	Zongertinib: similar antitumor responses in NCI-H1781 at 15 mg/kg BID or 30 mg/kg QD. T-DXd: comparable to sevabertinib 2.5–10 mg/kg BID in NCI-N87 ERBB2-amplified model
Quantified Difference	Equivalent in vivo HER2 inhibition to zongertinib plus additional EGFR mutant coverage; comparable efficacy to T-DXd in ERBB2-amplified models
Conditions	Subcutaneous mouse xenograft models: NCI-H1781 (HER2 A775insV,G776C), NCI-H2170 (WT ERBB2 amplification), NCI-N87 (WT ERBB2 amplification); once-daily or twice-daily oral dosing

Why This Matters

In vivo benchmarking against zongertinib and T-DXd in identical xenograft models provides direct translatability data: researchers can select sevabertinib when in vivo studies require both HER2 inhibition and EGFR mutant pathway interrogation in the same animal model, avoiding the need for dual-compound regimens.

• [1] Siegel F, Siegel S, Kotýnková K, et al. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. Cancer Discov. 2026 Jan 12;16(1):81–94. doi:10.1158/2159-8290.CD-25-0605 View Source

Activity Against EGFR C797S and Classic EGFR Mutations

Among the cancer cell lines most responsive to sevabertinib in a large-scale viability screen, three harbored EGFR exon 19 deletions, and sevabertinib was noted to be unaffected by the C797S osimertinib resistance mutation [1]. Unlike zongertinib—which showed no activity against EGFR classic mutations or exon 20 insertion EGFR mutations due to its HER2-selective design [1]—sevabertinib's dual EGFR–HER2 profile enables it to inhibit both HER2-mutant and EGFR-mutant cancers, including those harboring the gatekeeper resistance mutation C797S that abrogates covalent EGFR inhibitor binding [2]. This expanded mutant coverage is supported by its non-covalent binding mode, which does not require the cysteine residue targeted by irreversible inhibitors [1].

EGFR C797S activity

Class-level inference

Active in EGFR exon 19 del cell lines; unaffected by C797S vs Zongertinib: no EGFR mutant activity

Supports single-agent dual HER2/EGFR C797S mutant studies

PRISM viability screen; manuscript in preparation

Evidence Dimension	Activity against EGFR classic mutations and osimertinib-resistant C797S mutation in cancer cell viability assays
Target Compound Data	Sevabertinib: active in EGFR exon 19 deletion cell lines; activity unaffected by C797S mutation (manuscript in preparation, confirmed by cell viability data)
Comparator Or Baseline	Zongertinib: no activity against classic or exon 20 insertion EGFR mutations (HER2-selective design). Osimertinib: loses activity upon C797S mutation due to covalent cysteine dependence
Quantified Difference	Qualitative difference: sevabertinib is the only FDA-approved HER2 TKI with confirmed activity against EGFR classic mutations and C797S; zongertinib shows no EGFR mutant activity
Conditions	Large-scale cancer cell line viability screen (PRISM platform); EGFR exon 19 deletion cell lines; C797S resistance context derived from cellular and biochemical data

Why This Matters

For procurement decisions in osimertinib-resistance research, sevabertinib provides a unique single-agent tool to simultaneously target HER2 and EGFR C797S-mutant kinases—a capability not offered by HER2-exclusive inhibitors (zongertinib) or EGFR-exclusive inhibitors (osimertinib), eliminating the need for drug combinations in certain experimental designs.

• [1] Siegel F, Siegel S, Kotýnková K, et al. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. Cancer Discov. 2026 Jan 12;16(1):81–94. doi:10.1158/2159-8290.CD-25-0605 View Source
• [2] Keam SJ. Sevabertinib: First Approval. Drugs. 2026 Mar 26. doi:10.1007/s40265-026-02299-w. Online ahead of print. PMID: 41882473 View Source

Sevabertinib Research Applications

Resistance Evolution: Reversible vs. Irreversible HER2 Inhibitors

Sevabertinib's reversible, non-covalent binding mechanism makes it the compound of choice for head-to-head resistance evolution studies against irreversible HER2 inhibitors (zongertinib, poziotinib, neratinib). Researchers can use Ba/F3 isogenic models expressing HER2 exon 20 insertions, expose parallel cultures to sevabertinib and an irreversible comparator, and perform NGS on resistant clones to determine whether sevabertinib's lack of cysteine dependence alters the spectrum and frequency of acquired resistance mutations—particularly C805S and other cysteine-anchor mutations [1]. The ~20-fold selectivity for HER2 mutants versus WT EGFR also enables cleaner interpretation of on-target resistance mechanisms without WT EGFR-mediated cytotoxicity confounding clonal selection [1].

Dual EGFR–HER2 Targeting in Osimertinib-Resistant NSCLC

In osimertinib-resistant NSCLC models harboring EGFR C797S with concurrent HER2 amplification or mutation, sevabertinib provides a unique single-agent tool to simultaneously inhibit both oncogenic drivers. Based on the confirmed activity against EGFR C797S and HER2 mutants [1][2], researchers can evaluate sevabertinib in patient-derived xenograft (PDX) or cell line-derived xenograft (CDX) models that co-express these alterations, without needing to combine a HER2 inhibitor with an EGFR inhibitor—reducing pharmacokinetic variability in preclinical studies. The SOHO-01 clinical data demonstrating responses in both HER2 ADC-naïve and ADC-pretreated populations further supports translational investigation of sevabertinib in molecularly stratified cohorts [2].

HER2 Exon 20 Insertion Inhibitor Potency Benchmarking

Sevabertinib's sub-0.5 nM biochemical IC₅₀ against HER2 A775insYVMA and WT HER2 at physiological ATP concentrations (2 mmol/L) establishes it as a high-potency reference standard for HER2 exon 20 insertion inhibitor screening panels [1]. Procurement of sevabertinib alongside zongertinib, STX-721, and poziotinib enables parallel concentration-response profiling in standardized Ba/F3 HER2 exon 20 insertion isogenic cell panels (A775insYVMA, G778_P780dupGSP, etc.), with the 20-fold WT EGFR selectivity window serving as a built-in counter-screen to assess mutant selectivity breadth across compounds [1]. The availability of an X-ray co-crystal structure (PDB: 9QXN) further supports structure-based drug design and SAR campaigns targeting the HER2 exon 20 insertion kinase conformation [3].

Post-ADC Sequential Therapy in HER2-Mutant NSCLC

Given that sevabertinib demonstrated a 38% ORR in patients previously treated with HER2-directed ADCs (including T-DXd) in SOHO-01 cohort E [1], the compound is uniquely positioned for preclinical sequential therapy studies. Researchers can establish T-DXd-resistant HER2-mutant NSCLC cell lines or PDX models, then test sevabertinib monotherapy or sevabertinib-based combinations to identify mechanisms of ADC-to-TKI cross-resistance and optimal sequencing strategies. This scenario is not addressable with zongertinib alone, as comparative clinical data on zongertinib's post-ADC activity remains limited to a smaller cohort (ORR 48%, n=31) and lacks the EGFR-mutant dimension that sevabertinib provides [2].

Application

Selection Property

Validation Focus

HER2 resistance evolution studies

Reversible, non-covalent binding mechanism

Cysteine-independent resistance mutation profiling

Osimertinib-resistant NSCLC models

Dual EGFR C797S and HER2 mutant coverage

Combination-sparing dual pathway inhibition

HER2 exon 20 insertion inhibitor benchmarking

Sub-nanomolar biochemical potency reference

Isogenic Ba/F3 selectivity panel profiling

Post-ADC sequential therapy research

Reported post-ADC activity context (SOHO-01 cohort E)

ADC-to-TKI cross-resistance mechanism analysis

• [1] Siegel F, Siegel S, Kotýnková K, et al. Sevabertinib, a Reversible HER2 Inhibitor with Activity in Lung Cancer. Cancer Discov. 2026 Jan 12;16(1):81–94. doi:10.1158/2159-8290.CD-25-0605 View Source
• [2] Le X, Kim TM, Loong HH, et al. Sevabertinib in Advanced HER2-Mutant Non–Small-Cell Lung Cancer. N Engl J Med. 2025 Nov 6;393(18):1819–1832. doi:10.1056/NEJMoa2511065 View Source
• [3] RCSB Protein Data Bank. Crystal Structure of wild-type EGFR in complex with the reversible inhibitor Sevabertinib (BAY 2927088). PDB ID: 9QXN. Deposited: 2025-04-16. View Source